![molecular formula C14H16N2O2S B4195627 3-ethoxy-N-(4-phenyl-1,3-thiazol-2-yl)propanamide](/img/structure/B4195627.png)
3-ethoxy-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
Overview
Description
3-ethoxy-N-(4-phenyl-1,3-thiazol-2-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a thiazole derivative that has been synthesized using various methods, and its mechanism of action has been studied in detail. In
Mechanism of Action
The mechanism of action of 3-ethoxy-N-(4-phenyl-1,3-thiazol-2-yl)propanamide involves the inhibition of cyclooxygenase-2 (COX-2) enzyme. This enzyme is responsible for the production of prostaglandins, which are involved in inflammation, pain, and fever. By inhibiting COX-2, this compound reduces the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in animal models. It has been found to reduce the levels of inflammatory cytokines such as interleukin-1 beta (IL-1β), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6). Additionally, this compound has also been found to reduce the levels of oxidative stress markers such as malondialdehyde (MDA) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-ethoxy-N-(4-phenyl-1,3-thiazol-2-yl)propanamide is its significant anti-inflammatory, analgesic, and antipyretic activities. This makes it a potential candidate for the development of new drugs for the treatment of various diseases. However, one of the major limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 3-ethoxy-N-(4-phenyl-1,3-thiazol-2-yl)propanamide. One of the potential directions is the development of new drug formulations that can improve its solubility and bioavailability. Additionally, the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's needs to be studied further. Furthermore, the potential use of this compound in the treatment of cancer needs to be explored in detail.
Conclusion:
In conclusion, this compound is a thiazole derivative that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method has been studied in detail, and its mechanism of action has been found to involve the inhibition of COX-2 enzyme. This compound has significant anti-inflammatory, analgesic, and antipyretic activities and has the potential to be developed into new drugs for the treatment of various diseases. However, its low solubility in water remains a major limitation, and future research needs to focus on improving its solubility and exploring its potential use in the treatment of neurodegenerative diseases and cancer.
Scientific Research Applications
3-ethoxy-N-(4-phenyl-1,3-thiazol-2-yl)propanamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, analgesic, and antipyretic activities in animal models. Additionally, this compound has also been studied for its potential use in the treatment of various diseases such as Alzheimer's, Parkinson's, and cancer.
properties
IUPAC Name |
3-ethoxy-N-(4-phenyl-1,3-thiazol-2-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2S/c1-2-18-9-8-13(17)16-14-15-12(10-19-14)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZSINCHCLWTFPD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC(=O)NC1=NC(=CS1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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